Ethyl 4-(2-methoxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 5-(2-methoxypropan-2-yl)-2-propyl-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C13H22N2O3/c1-6-8-9-14-10(12(16)18-7-2)11(15-9)13(3,4)17-5/h6-8H2,1-5H3,(H,14,15)
• InChI Key: PNUAPKRLOISMIN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=C(N1)C(C)(C)OC)C(=O)OCC
• Molecular Formula: C13H22N2O3
• DSSTOX Substance ID: DTXSID30702227
• Molecular Weight: 254.33 g/mol
• CAS RN: 1092980-84-1

Description

Ethyl 4-(2-methoxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate (EMPI) is an organic compound with a unique structure and properties. It is a colorless, crystalline solid that is insoluble in water, but soluble in many organic solvents. It has a molecular weight of 260.35 g/mol and a melting point of 123-124°C. EMPI has been studied for its potential use in a variety of applications, including as a catalyst, an antioxidant, and a corrosion inhibitor.

Scientific Research Applications

• This compound is a key intermediate in the synthesis of Olmesartan medoxomil, an antihypertensive drug. The synthesis process involves the preparation of ethyl 4-[(1-hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylate, a derivative, and the identification and characterization of related substances and impurities during its preparation (Venkannaa, Madhusudhan, Mukkanti, & Kumar, 2015).

• A study demonstrated the synthesis of ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate from butanoic acid and o-phenylenediamine. This process involved condensation under microwave-irradiation, oxidation, esterification, and the Grignard reaction (Zheng-rong, 2007).

• In the field of medicinal chemistry, analogues of this compound have been prepared and evaluated as thromboxane synthase inhibitors. These studies have explored structure-activity relationships in an imidazole-based series of inhibitors (Manley et al., 1987).

• Ethylation of imidazole-4-acetate methyl ester has been performed to produce 1-ethyl-1H-Imidazol-4-ylacetic acid methyl ester and 1-ethyl-1H-Imidazol-5-ylacetic acid methyl ester. This study focused on the synthesis, structure, and properties of these compounds and their reactions with CuCl2 (Banerjee et al., 2013).

• The synthesis and structural properties of novel compounds related to ethyl 4-(2-methoxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate have been explored. These include compounds obtained by reacting ethyl 2-[1-ethoxy-2-(phenyl or substituted phenyl)ethylidene]hydrazinecarboxylates with N-(3-aminopropyl)imidazol (Ünver et al., 2009).